(4-(6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)piperazin-1-yl)(furan-2-yl)methanone

• IUPAC Name: furan-2-yl-[4-(6-imidazol-1-yl-2-methylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H18N6O2/c1-13-19-15(11-16(20-13)23-5-4-18-12-23)21-6-8-22(9-7-21)17(24)14-3-2-10-25-14/h2-5,10-12H,6-9H2,1H3
• InChI Key: SKVRJPQHDAGKFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3=CC=CO3)N4C=CN=C4
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol

Description

The compound contains several functional groups including an imidazole ring, a pyrimidine ring, a piperazine ring, and a furan ring. These functional groups are common in many bioactive compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple heterocyclic rings. These rings would likely be connected through single bonds with the piperazine ring acting as a bridge between the imidazole-pyrimidine moiety and the furan ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific positions of the functional groups and the conditions of the reaction. Generally, heterocyclic compounds like this can undergo a variety of reactions including electrophilic substitution, nucleophilic substitution, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. Generally, compounds with similar structures have moderate to high polarity due to the presence of nitrogen and oxygen atoms, and they may also exhibit aromaticity due to the presence of conjugated pi systems.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

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Anti-HIV Activity

Researchers synthesized 4-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives and screened them for anti-HIV activity. .

Other Potential Applications

While the specific compound may not have been studied extensively, indole derivatives in general exhibit a wide range of biological activities, including:

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures are used in pharmaceuticals and exhibit their effects by interacting with biological receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Compounds with similar structures are often studied for their potential uses in pharmaceuticals and other industries. Future research could explore the synthesis, properties, and potential applications of this compound.